Cas no 2621938-66-5 (1-Ethyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

• Product Name: 1-Ethyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• CAS No: 2621938-66-5
• MF: C₁₆H₂₂BNO₂
• MW: 271.16238451004
• MDL: MFCD32691660
• CID: 5140705
• PubChem ID: 135395309
• Update Time: 2026-03-03

1-Ethyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-ethyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-Ethyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 2621938-66-5
• F73918
• Z4459613299
• EN300-26862372
• 1-ethyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole

• MDL： MFCD32691660
• Inchi： 1S/C16H22BNO2/c1-6-18-11-10-12-8-7-9-13(14(12)18)17-19-15(2,3)16(4,5)20-17/h7-11H,6H2,1-5H3
• InChI Key： QFGGJRAAQHCIEQ-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC=C2B2OC(C)(C)C(C)(C)O2)C=C1

Computed Properties

• Exact Mass: 271.1743591g/mol
• Monoisotopic Mass: 271.1743591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.4Ų